Cas no 1285563-21-4 (4-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1,3-thiazol-2-amine)

• Product Name: 4-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1,3-thiazol-2-amine
• CAS No: 1285563-21-4
• MF: C₁₀H₁₅N₅S
• MW: 237.324599504471
• CID: 5770697
• PubChem ID: 62722868
• Update Time: 2025-08-03

4-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1016783
• 1285563-21-4
• 4-{[1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-yl]methyl}-1,3-thiazol-2-amine
• 4-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1,3-thiazol-2-amine

• Inchi： 1S/C10H15N5S/c1-6(2)9-13-8(15(3)14-9)4-7-5-16-10(11)12-7/h5-6H,4H2,1-3H3,(H2,11,12)
• InChI Key： NEUMBSFIDWUFPS-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)CC1=NC(C(C)C)=NN1C

Computed Properties

• Exact Mass: 237.10481667g/mol
• Monoisotopic Mass: 237.10481667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.9Ų

Additional information on 4-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1,3-thiazol-2-amine

Comprehensive Overview of 4-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1,3-thiazol-2-amine (CAS No. 1285563-21-4)

The compound 4-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1,3-thiazol-2-amine (CAS No. 1285563-21-4) is a specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This molecule, characterized by its unique triazole-thiazole hybrid structure, exhibits a range of potential applications, making it a subject of interest for researchers and industry professionals alike.

One of the key structural features of 4-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1,3-thiazol-2-amine is the presence of both 1,2,4-triazole and thiazole moieties. These heterocyclic frameworks are known for their bioactivity, particularly in the development of pharmaceuticals and crop protection agents. The methyl and isopropyl substituents further enhance the molecule's stability and bioavailability, which are critical factors in drug design and agrochemical formulations.

Recent studies have highlighted the potential of CAS 1285563-21-4 in addressing some of the most pressing challenges in modern medicine. For instance, its structural similarity to known kinase inhibitors has sparked interest in its application for targeted cancer therapies. Researchers are particularly intrigued by its ability to modulate specific signaling pathways, which could lead to breakthroughs in personalized medicine. Additionally, the compound's antimicrobial properties are being explored as a potential solution to the growing problem of antibiotic resistance.

In the agrochemical sector, 4-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1,3-thiazol-2-amine has shown promise as a novel plant growth regulator and pesticide. With increasing global demand for sustainable agriculture, this compound's ability to enhance crop yield while minimizing environmental impact aligns perfectly with current industry trends. Its mode of action, which differs from conventional agrochemicals, could provide a much-needed alternative in pest management strategies.

The synthesis of CAS 1285563-21-4 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Recent advancements in green chemistry have led to more efficient synthetic routes, reducing waste and energy consumption. These developments are particularly relevant given the current emphasis on sustainable chemical production and the circular economy.

From a commercial perspective, the market for triazole-thiazole derivatives like 4-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1,3-thiazol-2-amine is expected to grow significantly in the coming years. Pharmaceutical companies are investing heavily in research and development of novel heterocyclic compounds, while agricultural firms seek innovative solutions to meet the challenges of climate change and food security. This dual applicability makes CAS 1285563-21-4 a compound of strategic importance.

Quality control and analytical characterization of 4-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1,3-thiazol-2-amine are crucial aspects of its development. Modern techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are routinely employed to verify its structure and purity. These analytical methods have become increasingly sophisticated, allowing for more precise characterization of complex molecules like this one.

The safety profile of CAS 1285563-21-4 is an area of ongoing research. While preliminary studies suggest favorable toxicological characteristics, comprehensive evaluations are necessary to fully understand its environmental fate and human health implications. This is particularly important given the current regulatory landscape, which emphasizes the principles of green and sustainable chemistry.

Looking to the future, 4-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1,3-thiazol-2-amine represents an exciting opportunity for interdisciplinary research. Its unique structural features and versatile applications make it a valuable subject for further investigation in both academic and industrial settings. As our understanding of its properties and potential grows, so too will its impact across multiple sectors of the chemical sciences.

For researchers interested in working with CAS 1285563-21-4, it's important to note that proper handling procedures and safety protocols should always be followed. While not classified as hazardous under standard conditions, like all chemicals, it should be treated with appropriate care and respect in laboratory settings.

The development of 4-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1,3-thiazol-2-amine derivatives is another promising avenue of research. Structure-activity relationship studies could lead to optimized versions with enhanced properties for specific applications. This approach aligns with current trends in fragment-based drug design and rational agrochemical development.

In conclusion, 4-{1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1,3-thiazol-2-amine (CAS No. 1285563-21-4) stands as a compelling example of how innovative chemical design can address contemporary challenges in health and agriculture. Its continued study promises to yield valuable insights and practical solutions that could benefit society in numerous ways.